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Compound of Interest

Compound Name: 1,2-Dibromobenzene

Cat. No.: B107964 Get Quote

An In-depth Technical Guide to o-Dibromobenzene

This guide provides comprehensive information on o-dibromobenzene, tailored for researchers,

scientists, and professionals in drug development. It covers its chemical identity, physical

properties, synthesis, and key applications, with a focus on its role in organic synthesis.

Chemical Identity and Synonyms
o-Dibromobenzene, systematically named 1,2-dibromobenzene, is an aryl bromide and one of

three isomers of dibromobenzene.[1] It is a colorless liquid at room temperature, though it may

appear yellowish when impure.[1] This compound serves as a crucial precursor for many 1,2-

disubstituted benzene derivatives.[1][2]

The primary identifier for o-dibromobenzene is its CAS (Chemical Abstracts Service) number,

which is 583-53-9.[1][2][3][4]

Below is a summary of its various identifiers and synonyms.
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Identifier Type Value

CAS Number 583-53-9

Preferred IUPAC Name 1,2-Dibromobenzene

Synonyms
o-Dibromobenzene, ortho-Dibromobenzene,

1,2-Dibromobenzol

EC Number 209-507-3

PubChem CID 11414

Beilstein Reference 970241

MDL Number MFCD00000057

UN Number 2711

Physicochemical Properties
The physical and chemical properties of o-dibromobenzene are summarized in the table below.

It is poorly soluble in water but soluble in organic solvents like ethers, alcohols, and aromatic

hydrocarbons.[5]

Property Value

Molecular Formula C₆H₄Br₂

Molar Mass 235.906 g·mol⁻¹[1]

Appearance Colorless liquid[1][3]

Density 1.956 g/mL at 25 °C[3][6]

Melting Point 4 - 7.1 °C[1][3][6]

Boiling Point 222 - 226 °C[3][4][6]

Refractive Index n20/D 1.611[3][6]

Vapor Density 8.2 (vs air)

Flash Point 91 °C[4]
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Synthesis of o-Dibromobenzene
The traditional synthesis of o-dibromobenzene involves a two-step diazotization and

decomposition reaction starting from o-bromoaniline.[7] This process, however, can result in

low yields and purity.[7] An alternative patented method involves the reaction of o-bromoaniline

with hydrobromic acid and sodium nitrite, followed by decomposition of the resulting diazonium

salt with copper bromide in hydrobromic acid.[7]

Below is a diagram illustrating a common synthetic pathway.
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Synthesis of o-Dibromobenzene

Diazotization

Sandmeyer Reaction

o-Bromoaniline

o-Bromobenzenediazonium
bromide

 NaNO₂, HBr 
 0-10 °C 

o-Dibromobenzene

 CuBr, HBr 
 Heat 

o-Dibromobenzene as a Synthetic Intermediate

o-Dibromobenzene

Grignard Reaction Suzuki Coupling Other Cross-Coupling
(e.g., Buchwald-Hartwig)

Functionalized Intermediates
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Suzuki-Miyaura Coupling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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